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Compound of Interest

Compound Name: CP 640186

CAS No.: 630111-13-6

Cat. No.: B8025332

Get Quote

Welcome to the technical support center for CP-640186. This guide is designed for

researchers, scientists, and drug development professionals to address common challenges

related to the solubility and handling of CP-640186, a potent, isozyme-nonselective inhibitor of

Acetyl-CoA Carboxylase (ACC). Understanding the physicochemical properties of this

compound is critical for generating reliable and reproducible experimental data. This document

provides in-depth, field-proven insights and step-by-step protocols to help you navigate and

troubleshoot potential solubility issues.

Part 1: Compound Overview and Quick Facts
CP-640186 is a cell-permeable, orally active N-substituted bipiperidylcarboxamide that acts as

a reversible, allosteric inhibitor of both major ACC isoforms, ACC1 and ACC2.[1][2][3] By

inhibiting ACC, the rate-limiting enzyme in de novo fatty acid synthesis, CP-640186 effectively

reduces the production of malonyl-CoA.[1][2] This dual action simultaneously inhibits fatty acid

synthesis and promotes fatty acid oxidation, making it a valuable tool for research in metabolic

diseases.[1][4]
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However, like many small molecule inhibitors, CP-640186 has limited aqueous solubility, which

can lead to precipitation in experimental settings if not handled correctly.

Table 1: Physicochemical and Solubility Data for CP-
640186

Property Value Source(s)

Molecular Formula C₃₀H₃₅N₃O₃ [5][6]

Molecular Weight 485.62 g/mol [5][7]

CAS Number 591778-68-6 [5][6]

Appearance Crystalline solid [5][6]

Solubility in DMSO

30 - 100 mg/mL (61.8 - 205.9

mM). Note: Sonication or

warming may be required for

higher concentrations.

[5][6][7][8][9]

Solubility in Ethanol
30 - 97 mg/mL (61.8 - 199.7

mM)
[5][6][7]

Solubility in Water Insoluble [7]

Solubility in PBS (pH 7.2) ~10 mg/mL (20.6 mM) [5][6]

Part 2: Frequently Asked Questions (FAQs)
This section addresses the most common issues encountered by researchers using CP-

640186.

Q1: What is the recommended solvent for preparing a high-concentration stock solution of CP-

640186?

A1: Anhydrous, high-purity Dimethyl Sulfoxide (DMSO) is the most effective and recommended

solvent for preparing concentrated stock solutions (e.g., 10-100 mM).[10][11][12] It is crucial to

use a fresh supply of DMSO, as it is hygroscopic and absorbed moisture can significantly

reduce the solubility of hydrophobic compounds like CP-640186.[7][11] While ethanol is also a
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viable solvent, DMSO is generally preferred for achieving the highest stock concentrations for

in vitro use.[5][7]

Q2: My CP-640186 precipitated immediately after I diluted my DMSO stock into my aqueous

cell culture medium. What happened?

A2: This is a classic phenomenon known as "solvent shock" or "crashing out," and it is the most

common cause of precipitation.[12] It occurs when a compound dissolved in a high

concentration of a good organic solvent (like DMSO) is rapidly transferred into a poor solvent

(your aqueous medium). The compound is suddenly in an environment where it is no longer

soluble at that concentration, causing it to rapidly precipitate. To prevent this, a careful,

stepwise dilution is necessary (see Protocol 2).

Q3: Besides solvent shock, what other factors in my cell culture medium could be causing

precipitation?

A3: Several factors within the complex environment of cell culture media can contribute to

precipitation:

pH Shifts: The solubility of many compounds is pH-dependent.[13][14][15] During incubation,

cellular metabolism can produce acidic byproducts (like lactic acid), gradually lowering the

pH of the medium.[12] This change can decrease the solubility of CP-640186, causing it to

fall out of solution over time.

Serum Protein Interactions: Fetal Bovine Serum (FBS) contains high concentrations of

proteins, such as albumin, which can bind to small molecules.[12][16] This interaction can be

a double-edged sword: at low compound concentrations, binding can help maintain solubility.

However, at higher concentrations, it can lead to the formation of insoluble drug-protein

complexes, resulting in co-precipitation.[12][17]

Salt Concentration: Cell culture media are rich in various salts. High ionic strength can

decrease the solubility of organic molecules, a phenomenon known as "salting out".[18]

Q4: How should I prepare and store my CP-640186 solutions to ensure stability and prevent

degradation?

A4: Proper storage is critical for maintaining the compound's integrity.
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Solid Compound: Store the solid powder at -20°C, protected from light. It is stable for years

under these conditions.[5]

Stock Solutions: Prepare a high-concentration stock in anhydrous DMSO. After preparation,

aliquot the stock into single-use volumes in sterile microcentrifuge tubes and store them at

-20°C or -80°C.[3][10] This prevents contamination and avoids repeated freeze-thaw cycles,

which can degrade the compound and introduce moisture into the DMSO stock.[10] A

properly stored DMSO stock is stable for at least 3 months at -20°C.[3]

Working Solutions: Always prepare fresh working solutions in your aqueous buffer or cell

culture medium for each experiment.[2][19] Do not store CP-640186 in aqueous solutions for

extended periods, as its stability is significantly lower than in DMSO.

Q5: I'm having trouble getting the compound to dissolve in DMSO initially. What can I do?

A5: If you are having difficulty dissolving CP-640186, especially at higher concentrations, you

can use additional physical methods. Gentle vortexing, sonication in a water bath, or gentle

warming (not exceeding 40-50°C) can help facilitate dissolution.[2][8][20][21] Be sure that the

vial is tightly capped during warming to prevent evaporation.

Part 3: In-Depth Troubleshooting and Experimental
Protocols
This section provides detailed, step-by-step methodologies for handling CP-640186 to ensure

solubility and experimental success.

Protocol 1: Preparation of a 100 mM Concentrated Stock
Solution in DMSO
This protocol details the standard procedure for preparing a highly concentrated, stable stock

solution.

Materials:

CP-640186 powder (MW: 485.62 g/mol )

Anhydrous, cell culture-grade Dimethyl Sulfoxide (DMSO)
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Sterile, conical-bottom microcentrifuge tubes

Calibrated analytical balance and vortex mixer

Procedure:

Mass Calculation: To prepare 1 mL of a 100 mM stock solution, you will need 48.56 mg of

CP-640186 powder. Adjust the mass and volume as needed for your experimental scale.

Weighing: Carefully weigh the calculated mass of CP-640186 and place it into a sterile

microcentrifuge tube.

Dissolution: Add the calculated volume of anhydrous DMSO to the tube.

Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes. If crystals persist, place

the tube in an ultrasonic water bath for 5-10 minutes.[8][20]

Aliquotting: Once the compound is fully dissolved and the solution is clear, dispense the

stock solution into single-use aliquots (e.g., 10-20 µL) in fresh, sterile tubes.

Storage: Store the aliquots at -20°C or -80°C, protected from light.[3][10]

Diagram 1: Workflow for Stock Solution Preparation
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Protocol 1: Stock Solution Preparation
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Caption: Standard workflow for preparing CP-640186 stock solution.
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Protocol 2: Best-Practice Method for Preparing Working
Solutions in Aqueous Media
This protocol is designed to minimize the risk of "solvent shock" and subsequent precipitation

when diluting the DMSO stock into your experimental medium.

Materials:

Concentrated CP-640186 stock solution in DMSO (from Protocol 1)

Aqueous buffer or cell culture medium (pre-warmed to 37°C)

Sterile conical or microcentrifuge tubes

Procedure:

Pre-warm Medium: Ensure your cell culture medium or buffer is pre-warmed to the

temperature of your experiment (typically 37°C).[22] Temperature shifts can cause

precipitation of media components.[23]

Calculate Dilution: Determine the final concentration needed. Crucially, ensure the final

concentration of DMSO in your culture is non-toxic, ideally ≤0.1%.[11][12] For example, to

achieve a 10 µM final concentration from a 10 mM stock, you will perform a 1:1000 dilution.

Perform Intermediate Dilution (Optional but Recommended): To further reduce solvent shock,

perform an intermediate dilution. For a 1:1000 final dilution, first dilute your 10 mM stock 1:10

in pure DMSO to create a 1 mM intermediate stock. Then, you can perform a 1:100 dilution

of this intermediate stock into your final medium.

Final Dilution Step: Add the pre-warmed aqueous medium to a fresh tube first. Then, while

gently vortexing or swirling the tube, add the required volume of the DMSO stock (or

intermediate stock) drop-by-drop into the medium. Never add the aqueous medium to the

concentrated DMSO stock.

Mix and Use: Mix thoroughly by gentle inversion or pipetting. Use the freshly prepared

working solution immediately.
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Protocol 3: Determining the Maximum Soluble
Concentration in Your Specific Medium
The solubility of CP-640186 can vary between different media formulations. This quick test

helps you determine the practical upper concentration limit for your specific experimental

conditions.

Materials:

CP-640186 DMSO stock solution

Your specific cell culture medium (e.g., DMEM + 10% FBS), pre-warmed to 37°C

Sterile 96-well plate or microcentrifuge tubes

Procedure:

Prepare Serial Dilutions: Create a 2-fold serial dilution of your CP-640186 stock in your pre-

warmed medium, starting from a concentration higher than your intended maximum. For

example, start at 200 µM and dilute down to ~0.1 µM.[12]

Include Controls: Include a "medium only" control and a "medium + DMSO vehicle" control

(at the highest DMSO concentration you will use).

Incubate: Incubate the plate/tubes under your standard experimental conditions (e.g., 37°C,

5% CO₂) for the duration of your longest planned experiment (e.g., 24, 48 hours).

Observe: At several time points (0, 1, 4, 24, 48 hours), visually inspect each dilution for signs

of precipitation (cloudiness, crystals, film). For more sensitive detection, you can check a

small drop under a microscope.[20][22]

Determine Limit: The highest concentration that remains clear and free of precipitate

throughout the incubation is your maximum working soluble concentration under these

specific conditions. Do not use concentrations at or above where precipitation is observed,

as the actual concentration in solution will be unknown and irreproducible.[24]
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Part 4: Scientific Background and Troubleshooting
Logic
Mechanism of Action: ACC Inhibition Pathway
CP-640186 allosterically binds to Acetyl-CoA Carboxylase (ACC), a biotin-dependent enzyme

that exists in two main isoforms: ACC1 (cytosolic) and ACC2 (mitochondrial).[1][3] ACC

catalyzes the carboxylation of acetyl-CoA to form malonyl-CoA. This is the committed step in

fatty acid synthesis.[1][2]

Inhibition of ACC1 in lipogenic tissues (liver, adipose) decreases the cytosolic pool of

malonyl-CoA, thereby shutting down the synthesis of new fatty acids.[1]

Inhibition of ACC2 on the outer mitochondrial membrane reduces local malonyl-CoA levels.

Malonyl-CoA is a potent inhibitor of Carnitine Palmitoyltransferase 1 (CPT1), the enzyme that

transports fatty acids into the mitochondria for beta-oxidation. By inhibiting ACC2, CP-

640186 relieves this inhibition on CPT1, thus promoting the burning of fatty acids for energy.

[1]

Diagram 2: CP-640186 Mechanism of Action
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Caption: CP-640186 inhibits both ACC1 and ACC2 isoforms.

Troubleshooting Precipitation: A Logic-Based Workflow
When you observe precipitation, it's essential to systematically identify the cause. Use the

following workflow to diagnose the issue.

Diagram 3: Troubleshooting Workflow for Precipitation
Issues
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Caption: A logical workflow to diagnose and solve precipitation issues.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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